Cas no 2877702-91-3 (N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide)

• Product Name: N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide
• CAS No: 2877702-91-3
• MF: C₁₈H₂₄FN₃O₂S
• MW: 365.465466499329
• CID: 5330634
• PubChem ID: 165434136
• Update Time: 2025-05-21

N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide
• F6806-7348
• 2877702-91-3
• AKOS040881850
• N-(2-Fluorophenyl)-4-(4-thiomorpholinylcarbonyl)-1-piperidineacetamide

• Inchi： 1S/C18H24FN3O2S/c19-15-3-1-2-4-16(15)20-17(23)13-21-7-5-14(6-8-21)18(24)22-9-11-25-12-10-22/h1-4,14H,5-13H2,(H,20,23)
• InChI Key： RWFNDYOSZRFZQO-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2F)=O)CCC(C(N2CCSCC2)=O)CC1

Computed Properties

• Exact Mass: 365.15732635g/mol
• Monoisotopic Mass: 365.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.6±50.0 °C(Predicted)
• pka: 13.61±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide

N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS 2877702-91-3): A Comprehensive Overview

N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS 2877702-91-3) is a novel chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a fluorophenyl moiety with a thiomorpholine-carbonyl piperidine backbone, making it a subject of interest for drug discovery and development. Its CAS number 2877702-91-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The compound's structure features a 2-fluorophenyl group attached to an acetamide linker, which is further connected to a piperidine ring bearing a thiomorpholine-4-carbonyl substituent. This intricate arrangement is designed to enhance binding affinity and selectivity toward specific biological targets. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in therapeutic interventions for various diseases.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in personalized medicine and targeted therapies. N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide fits into this trend, as its structural motifs are commonly found in compounds under investigation for cancer, neurodegenerative disorders, and inflammatory conditions. Its fluorine atom contributes to improved metabolic stability and membrane permeability, key factors in drug design.

The synthesis of CAS 2877702-91-3 involves multi-step organic reactions, including amide bond formation and nucleophilic substitutions. The thiomorpholine and piperidine rings are typically constructed using well-established protocols, ensuring reproducibility and scalability for industrial applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the compound's purity and structural integrity.

From a commercial perspective, N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its CAS number 2877702-91-3 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial research. The compound's price and availability may vary depending on the scale of procurement and supplier-specific factors.

One of the most frequently asked questions about this compound revolves around its biological activity and mechanism of action. While detailed pharmacological data may still be under investigation, preliminary studies suggest that the thiomorpholine-carbonyl piperidine moiety could interact with enzymes or receptors involved in cell signaling pathways. Researchers are also exploring its potential as a probe molecule in chemical biology studies.

In the context of drug discovery, N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide represents a promising scaffold for further optimization. Medicinal chemists often modify such structures to improve potency, selectivity, and ADME properties (absorption, distribution, metabolism, and excretion). The inclusion of a fluorine atom is a strategic choice, as it can influence the compound's electronic properties and interactions with biological targets.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. By targeting alternative pathways or allosteric sites, derivatives of CAS 2877702-91-3 could offer new solutions for treating resistant forms of diseases. This aligns with the growing focus on precision medicine and combination therapies in the pharmaceutical industry.

From a safety and regulatory standpoint, N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide is typically handled under standard laboratory conditions. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are advised to consult material safety data sheets (MSDS) and follow institutional guidelines when working with this compound.

The future outlook for CAS 2877702-91-3 is promising, with ongoing research likely to uncover new applications and derivatives. As the scientific community continues to explore structure-activity relationships (SAR) and drug-like properties, this compound may emerge as a key player in the development of next-generation therapeutics. Its versatility and modular structure make it a valuable asset in the toolkit of medicinal chemists and pharmacologists.

In summary, N-(2-fluorophenyl)-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS 2877702-91-3) is a chemically intriguing and biologically relevant molecule with significant potential in drug discovery. Its unique combination of fluorophenyl, acetamide, piperidine, and thiomorpholine groups offers numerous opportunities for therapeutic innovation. As research progresses, this compound is poised to contribute to advancements in treating complex diseases and improving patient outcomes.